Cas no 39964-24-4 (1-Cyclopentyl-3-phenylthiourea)

• Product Name: 1-Cyclopentyl-3-phenylthiourea
• CAS No: 39964-24-4
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• MDL: MFCD00033019
• CID: 1024265
• PubChem ID: 732194
• Update Time: 2025-10-05

1-Cyclopentyl-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-3-phenylthiourea
• 1-cyclopentyl-3-phenyl-thiourea
• AC1LE923
• ANW-60246
• CBMicro_024080
• CCG-11297
• CTK8B8381
• F3095-0532
• MixCom6_001104
• N'-cyclopentyl-N&quot
• -phenylthiocarbamide
• 39964-24-4
• STL382114
• BIM-0024257.P001
• SR-01000212864-1
• SR-01000212864
• SCHEMBL5447885
• SB79801
• AB00088797-01
• CS-0320146
• AKOS000431344
• N-cyclopentyl-N'-phenylthiourea
• DTXSID00352677

• MDL： MFCD00033019
• Inchi： 1S/C12H16N2S/c15-12(14-11-8-4-5-9-11)13-10-6-2-1-3-7-10/h1-3,6-7,11H,4-5,8-9H2,(H2,13,14,15)
• InChI Key： LJVDCHOCLAEROU-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1CCCC1

Computed Properties

• Exact Mass: 220.10341969g/mol
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.2Ų

1-Cyclopentyl-3-phenylthiourea Security Information

• Storage Condition：Sealed in dry,2-8°C(BD232908)

Additional information on 1-Cyclopentyl-3-phenylthiourea

1-Cyclopentyl-3-phenylthiourea: A Comprehensive Overview

1-Cyclopentyl-3-phenylthiourea (CAS No. 39964-24-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The cyclopentyl and phenylthiourea moieties within its structure contribute to its distinctive chemical properties, making it a subject of extensive research.

Recent studies have highlighted the importance of 1-cyclopentyl-3-phenylthiourea in the development of novel materials with tailored functionalities. Researchers have explored its role as a precursor for the synthesis of advanced polymers and composites. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can serve as a building block for creating stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH. These findings underscore the potential of 1-cyclopentyl-3-phenylthiourea in the creation of smart materials for applications in sensors, drug delivery systems, and adaptive textiles.

The cyclopentyl group in the molecule plays a crucial role in determining its physical and chemical properties. This group introduces rigidity and stability to the molecule, enhancing its thermal resistance and mechanical strength. On the other hand, the phenylthiourea moiety imparts hydrophobicity and aromaticity, which are essential for interactions with other organic molecules. These complementary properties make 1-cyclopentyl-3-phenylthiourea a versatile compound with wide-ranging applications.

In the pharmaceutical industry, 1-cyclopentyl-3-phenylthiourea has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with various bioactive molecules makes it an attractive candidate for encapsulating drugs and delivering them to specific targets within the body. A 2022 study in *Journal of Controlled Release* reported that this compound can be used to create nanocarriers with enhanced biocompatibility and controlled drug release profiles.

Moreover, the synthesis of 1-cyclopentyl-3-phenylthiourea has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Researchers have developed catalytic methods that utilize renewable resources and minimize waste generation. These advancements not only enhance the sustainability of the synthesis process but also pave the way for large-scale production of this compound.

The application of 1-cyclopentyl-3-phenylthiourea extends beyond traditional industries into emerging fields such as nanotechnology and biotechnology. Its ability to self-assemble into nanostructures has been leveraged for creating templates in nanofabrication processes. A 2023 study in *Nano Letters* demonstrated that this compound can form well-defined nanoaggregates that can be used as templates for synthesizing porous materials with high surface area and catalytic activity.

In conclusion, 1-cyclopentyl-3-phenylthiourea (CAS No. 39964-24-4) is a multifaceted compound with diverse applications across various scientific domains. Its unique molecular structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and technologies. As research continues to uncover new potentials for this compound, its role in shaping future industries is expected to grow significantly.